Cas no 954239-37-3 (4,5-DIMETHOXY-ISOINDOLIN-1-ONE)

• Product Name: 4,5-DIMETHOXY-ISOINDOLIN-1-ONE
• CAS No: 954239-37-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD09701278
• CID: 1987646
• PubChem ID: 19433265
• Update Time: 2025-10-24

4,5-DIMETHOXY-ISOINDOLIN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 4,5-DIMETHOXY-ISOINDOLIN-1-ONE
• 4,5-dimethoxy-2,3-dihydroisoindol-1-one
• AKOS006331652
• SB40248
• 4,5-Dimethoxyisoindolin-1-one
• DB-080250
• 954239-37-3
• DTXSID40598794
• 4,5-Dimethoxy-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD09701278
• Inchi： 1S/C10H11NO3/c1-13-8-4-3-6-7(9(8)14-2)5-11-10(6)12/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： GGTREGJXONHUBM-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2C(NCC=21)=O)OC

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų

Additional information on 4,5-DIMETHOXY-ISOINDOLIN-1-ONE

Professional Introduction to 4,5-DIMETHOXY-ISOINDOLIN-1-ONE (CAS No. 954239-37-3)

4,5-DIMETHOXY-ISOINDOLIN-1-ONE, identified by the Chemical Abstracts Service Number (CAS No.) 954239-37-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoindoline class, a structural motif known for its presence in various bioactive natural products and synthetic molecules. The presence of methoxy substituents at the 4th and 5th positions of the isoindoline ring imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structure of 4,5-DIMETHOXY-ISOINDOLIN-1-ONE features a bicyclic system consisting of a benzene-like ring fused with a pyrrole-like nitrogen-containing ring. This framework is stabilized by conjugation between the aromatic and heterocyclic components, which influences its reactivity and potential biological activity. The methoxy groups introduce polarizability and hydrogen bonding capabilities, enhancing interactions with biological targets such as enzymes and receptors. These structural features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in isoindoline derivatives due to their demonstrated pharmacological properties. 4,5-DIMETHOXY-ISOINDOLIN-1-ONE has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The methoxy-substituted isoindoline scaffold is particularly noteworthy for its ability to engage with biological systems through multiple mechanisms, including allosteric modulation and covalent binding.

One of the most compelling aspects of 4,5-DIMETHOXY-ISOINDOLIN-1-ONE is its synthetic accessibility. Researchers have developed efficient methodologies for constructing the isoindoline core, allowing for rapid derivatization and optimization of analogues. These synthetic strategies leverage transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, to introduce functional groups at specific positions within the ring system. This flexibility enables chemists to tailor the properties of 4,5-DIMETHOXY-ISOINDOLIN-1-ONE derivatives to meet specific pharmacological requirements.

The pharmacokinetic profile of 4,5-DIMETHOXY-ISOINDOLIN-1-ONE is another area of active investigation. Studies indicate that this compound exhibits moderate solubility in both aqueous and lipid environments, suggesting potential for oral administration or localized delivery systems. Additionally, preliminary metabolic stability assessments have revealed that the methoxy groups provide some resistance to enzymatic degradation, which could prolong the compound's bioavailability. These characteristics make it an attractive candidate for further development into a therapeutic agent.

Recent advances in computational chemistry have further accelerated the exploration of 4,5-DIMETHOXY-ISOINDOLIN-1-ONE as a drug candidate. Molecular modeling techniques have been employed to predict binding interactions between this compound and target proteins. These simulations have helped identify key residues within the binding pockets of potential targets, guiding rational design modifications to enhance affinity and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The therapeutic potential of 4,5-DIMETHOXY-ISOINDOLIN-1-ONE has been explored across multiple disease areas. In oncology research, derivatives of this compound have shown promise in preclinical models by interfering with signaling pathways critical for tumor growth and metastasis. Additionally, its anti-inflammatory properties have been investigated in contexts such as autoimmune disorders and chronic inflammation. The broad spectrum of activity suggested by these studies underscores the versatility of the isoindoline scaffold.

In conclusion,4,5-DIMETHOXY-ISOINDOLIN-1-ONE (CAS No. 954239-37-3) represents a structurally intriguing and pharmacologically relevant molecule with significant untapped potential. Its unique combination of structural features—such as the methoxy-substituted isoindoline core—makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and advancing it toward clinical evaluation.